2-(3-Acetylaminophenyl)benzoic acid, 95%

• IUPAC Name: 2-(3-acetamidophenyl)benzoic acid
• InChI: InChI=1S/C15H13NO3/c1-10(17)16-12-6-4-5-11(9-12)13-7-2-3-8-14(13)15(18)19/h2-9H,1H3,(H,16,17)(H,18,19)
• InChI Key: FZIFEMULSVRRRB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C2=CC=CC=C2C(=O)O
• Molecular Formula: C15H13NO3
• DSSTOX Substance ID: DTXSID00683312
• Molecular Weight: 255.27 g/mol
• CAS RN: 108621-62-1

Description

2-(3-Acetylaminophenyl)benzoic acid, 95% (2-(3-APBA) is an organic compound that is widely used in scientific research. It is a derivative of benzoic acid and is a white, crystalline solid with a melting point of 97-99 °C. 2-(3-APBA) is soluble in water, ethanol, and methanol, and is used in a variety of applications, such as synthesis, chromatography, and spectroscopy. It has been studied in several scientific research applications, including its biochemical and physiological effects, advantages and limitations for laboratory experiments, and potential future directions.

Mechanism of Action

2-(3-APBA) acts as an inhibitor of the enzyme cyclooxygenase (COX). COX is an enzyme that catalyzes the conversion of arachidonic acid to prostaglandins and thromboxanes, which are involved in inflammation and pain. By inhibiting COX activity, 2-(3-APBA) reduces the production of these compounds and thus has anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects
2-(3-APBA) has been studied for its biochemical and physiological effects. Studies have shown that 2-(3-APBA) has anti-inflammatory and analgesic effects due to its inhibition of the enzyme cyclooxygenase (COX). Additionally, 2-(3-APBA) has been shown to have antiviral and antifungal activity.

Advantages and Limitations for Lab Experiments

2-(3-APBA) has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is easily synthesized from readily available starting materials. Additionally, it is soluble in water, ethanol, and methanol, making it easy to use in a variety of applications. However, there are some limitations to its use in laboratory experiments. It is a relatively unstable compound and may decompose over time. Additionally, it is a strong acid and can cause skin irritation.

Future Directions

There are several potential future directions for 2-(3-APBA) research. One potential direction is to further investigate its antiviral and antifungal activity. Additionally, further research could be done to investigate its potential use as a therapeutic agent for the treatment of inflammatory and pain-related conditions. Another potential direction is to explore the use of 2-(3-APBA) in the synthesis of other compounds, such as polymers. Finally, further research could be done to investigate the potential side effects of 2-(3-APBA).

Synthesis Methods

2-(3-APBA) is synthesized from benzoic acid, acetic anhydride, and ammonia. The reaction involves the condensation of the three components, followed by hydrolysis. The resulting product is a white, crystalline solid with a melting point of 97-99 °C.

Scientific Research Applications

2-(3-APBA) has been used in a variety of scientific research applications, including chromatography, spectroscopy, and synthesis. It is also used in the synthesis of pharmaceuticals, as a reagent in organic synthesis, and as a catalyst in the synthesis of polymers.